Cas no 1804944-40-8 (2-Bromo-5-(difluoromethyl)-4-iodopyridine)

• Product Name: 2-Bromo-5-(difluoromethyl)-4-iodopyridine
• CAS No: 1804944-40-8
• MF: C₆H₃BrF₂IN
• MW: 333.899999856949
• CID: 4848049
• Update Time: 2025-10-21

2-Bromo-5-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C6H3BrF2IN/c7-5-1-4(10)3(2-11-5)6(8)9/h1-2,6H
• InChI Key： WHBGMTYBSANAAS-UHFFFAOYSA-N
• SMILES： IC1C=C(N=CC=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-5-(difluoromethyl)-4-iodopyridine

Introduction to 2-Bromo-5-(difluoromethyl)-4-iodopyridine (CAS No. 1804944-40-8)

2-Bromo-5-(difluoromethyl)-4-iodopyridine, with the CAS number 1804944-40-8, is a significant compound in the field of pharmaceutical and agrochemical research. This pyridine derivative features both bromo and iodine substituents, along with a difluoromethyl group, making it a versatile intermediate for synthesizing various bioactive molecules. The unique structural properties of this compound have garnered attention for its potential applications in drug discovery and development.

The molecular structure of 2-Bromo-5-(difluoromethyl)-4-iodopyridine consists of a pyridine ring substituted at the 2-position with a bromine atom, the 5-position with a difluoromethyl group, and the 4-position with an iodine atom. This arrangement imparts distinct electronic and steric characteristics that influence its reactivity and utility in synthetic chemistry. The presence of both halogen atoms enhances its potential as a building block for further functionalization, enabling the creation of complex molecular architectures.

In recent years, there has been growing interest in halogenated pyridines due to their role as key intermediates in the synthesis of pharmaceuticals. The combination of bromo and iodine substituents in 2-Bromo-5-(difluoromethyl)-4-iodopyridine allows for diverse chemical transformations, including cross-coupling reactions, which are fundamental in modern organic synthesis. These reactions are widely employed in the preparation of heterocyclic compounds, which are prevalent in many therapeutic agents.

One of the most notable applications of 2-Bromo-5-(difluoromethyl)-4-iodopyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting these enzymes, kinase inhibitors have become a cornerstone of modern oncology. The halogenated pyridine core is particularly valuable in this context because it can be easily modified to optimize binding affinity and selectivity.

Recent studies have highlighted the utility of 2-Bromo-5-(difluoromethyl)-4-iodopyridine in developing novel antiviral agents. The structural features of this compound allow for the design of molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication. For instance, researchers have explored its use in synthesizing inhibitors targeting RNA-dependent RNA polymerases (RdRp), which are essential for viral genome replication. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

The agrochemical sector has also benefited from the use of 2-Bromo-5-(difluoromethyl)-4-iodopyridine. Its derivatives have been investigated as potential leads for developing new pesticides and herbicides. These compounds can target specific enzymes or metabolic pathways in pests, offering an effective means of crop protection. The versatility of this intermediate allows chemists to tailor its properties for optimal performance in agricultural applications.

The synthesis of 2-Bromo-5-(difluoromethyl)-4-iodopyridine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions on a pyridine precursor, followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly.

In conclusion, 2-Bromo-5-(difluoromethyl)-4-iodopyridine (CAS No. 1804944-40-8) is a valuable compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases and agricultural challenges. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone of synthetic chemistry in the coming years.